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Introduction

The platinum-titanium (Pt-Ti) alloy system is of significant scientific and technological interest
due to the unique properties of its constituent elements and intermetallic compounds. Platinum
is a highly corrosion-resistant noble metal, while titanium is known for its high strength-to-
weight ratio and excellent biocompatibility. The combination of these metals results in alloys
with potential applications in diverse fields, including high-temperature shape memory alloys
(HTSMAS), catalysis, and advanced biocompatible materials for medical and dental implants.
Understanding the phase relationships and transformations within this system is critical for the
design and development of new materials with tailored properties.

This technical guide provides a comprehensive analysis of the Pt-Ti phase diagram, detailing
the stable phases, their crystal structures, and the invariant reactions that govern their
formation. It also summarizes the experimental methodologies used to characterize this
complex alloy system.
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The Platinum-Titanium Phase Diagram

The Pt-Ti binary phase diagram describes the equilibrium phases that exist at various
temperatures and compositions. The system is characterized by the presence of several
intermetallic compounds, including TisPt, TiPt, and TiPts, which form through a series of
eutectic, peritectic, and peritectoid reactions.

A significant feature of the equiatomic TiPt alloy is its thermoelastic martensitic phase
transformation at temperatures exceeding 1000°C, making it a candidate for high-temperature
shape memory applications.[1] The parent phase possesses a B2 crystal structure at high
temperatures, which transforms to an orthorhombic B19 structure upon cooling.[1]

Recent studies have led to revisions of the phase diagram, particularly in the 30 to 60 atomic
percent (at.%) platinum range.[2] This research has identified additional phases and refined
reaction temperatures, which are crucial for the precise control of microstructure and properties
in these alloys.

Intermetallic Phases and Crystal Structures

The Pt-Ti system contains several key intermetallic compounds, each with a distinct crystal
structure that dictates its physical and mechanical properties.

TisPt: This phase crystallizes in the A15 cubic structure.[3][4]

o TiPt: At high temperatures, TiPt exists as the B-TiPt phase with a B2 (ordered body-centered
cubic) structure. Upon cooling, it can undergo a martensitic transformation to a B19
(orthorhombic) structure.[1] Some studies also report an L1o (tetragonal) structure for TiPt.[5]

e TiPts: This compound has an L1z (ordered face-centered cubic) structure.[5]

o TiaPts: A phase with the nominal composition TisPts has been identified, forming via a
peritectoid reaction.[2][6]

The stability and crystal structures of these phases are fundamental to the alloy's performance.
For instance, the L1z structure of TiPts is known for its high-temperature strength and stability.

Quantitative Data Summary
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The following tables summarize the key quantitative data for the Pt-Ti alloy system based on
published experimental findings.

Table 1: Invariant Reactions in the Pt-Ti System

Composition (at.%

Reaction Type Temperature (°C) Pt) Reaction

Eutectic 1424 + 10 ~35 L < TisPt + B-TiPt
Peritectoid 1205+ 10 41.7-43.4 B-TiPt + TisPt « TisaPts
Eutectoid Not specified ~11 B-Ti < a-Ti+ TisPt

Data sourced from multiple studies, including revisions focusing on the 30-60 at.% Pt range.[2]

[6]

Table 2: Crystal Structure of Pt-Ti Phases

Pearson
Phase Space Group Prototype Structure Type
Symbol
) Hexagonal
(aTi) hP2 P63s/mmc Mg
Close-Packed
] Body-Centered
(BTi) cl2 Im-3m W i
Cubic
TisPt cP8 Pm-3n CrsSi (Al15) Cubic
TiPt (High T) ch2 Pm-3m CsClI (B2) Cubic
TiPt (Low T) oP4 Pmmb AuCd (B19) Orthorhombic
TiPts cP4 Pm-3m AuCus (L12) Cubic

This table compiles data from various crystallographic studies.[1][3][5]
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Experimental Protocols for Phase Diagram
Determination

The determination of the Pt-Ti phase diagram is a multi-step process involving careful sample
preparation and a suite of analytical techniques to identify phase transformations and
structures.

Methodologies

» Alloy Preparation: High-purity platinum and titanium are precisely weighed and combined.
The alloys are typically produced by arc-melting the constituent metals in a high-purity argon
atmosphere to prevent oxidation.[3] To ensure homogeneity, the resulting buttons are often
flipped and re-melted several times.

o Heat Treatment: Following melting, samples are subjected to various heat treatments to
achieve equilibrium. This involves annealing the samples at specific temperatures for
extended periods (e.g., 75 hours or more) in evacuated silica tubes or under an inert
atmosphere, followed by quenching or controlled cooling.[3][6]

 Differential Thermal Analysis (DTA): DTA is a primary technique used to identify the
temperatures at which phase transformations occur (e.g., melting, eutectic, and peritectic
reactions).[2][6] The method detects the heat absorbed or released by a sample during a
temperature change relative to an inert reference.

o X-Ray Diffraction (XRD): XRD is essential for identifying the crystal structure of the different
phases present in the alloy at various temperatures.[2][6] Powder patterns are collected from
annealed and quenched samples and compared against crystallographic databases to
determine the lattice structure and parameters.[3]

e Microstructural Analysis: The microstructure of the alloys is examined using optical and
scanning electron microscopy (SEM).[2][6] These techniques reveal the morphology,
distribution, and volume fraction of the constituent phases. Energy-dispersive X-ray
spectroscopy (EDS) or wavelength-dispersive spectroscopy (WDS) is often coupled with
SEM to determine the elemental composition of each phase.[6]

Visualization of Experimental Workflow
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The logical flow for experimentally determining a binary phase diagram like that of Pt-Ti is
illustrated below.

1. Alloy Preparation
(Arc-Melting)

2. Homogenization
(Annealing & Quenching)

3. Thermal Analysis
(DTA)

4. Structural Analysis
(XRD)

5. Microstructural Analysis
(SEM/EDS)

6. Data Compilation
& Analysis

7. Phase Diagram
Construction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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